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Compound of Interest

Compound Name: (s)-2-Phenylpropanal

Cat. No.: B3041673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Phenylpropanal, also known by synonyms such as hydratropaldehyde and α-

methylphenylacetaldehyde, is an aromatic aldehyde with the chemical formula C₉H₁₀O.[1] It is

a colorless to pale yellow liquid characterized by a distinctive floral, green, hyacinth-like odor.[2]

This compound and its derivatives are of significant interest across various scientific

disciplines, from the fragrance industry to pharmaceutical synthesis.[3]

The core of 2-phenylpropanal's chemical significance lies in its stereochemistry. The molecule

possesses a single stereogenic center at the second carbon (C2) of the propanal chain, the

carbon atom to which the phenyl group is attached.[3][4] This chirality means that 2-

phenylpropanal exists as a pair of non-superimposable mirror images known as enantiomers:

(R)-2-phenylpropanal and (S)-2-phenylpropanal.

The distinct three-dimensional arrangement of these enantiomers leads to different interactions

with other chiral molecules, including biological receptors and enzymes. This stereochemical

difference is critically important in drug development, where one enantiomer of a chiral drug

may exhibit desired therapeutic activity (the eutomer) while the other may be less active,

inactive, or even responsible for adverse effects (the distomer).[5] Consequently, the ability to

synthesize and analyze enantiomerically pure forms of 2-phenylpropanal is a key focus in

organic synthesis and medicinal chemistry.
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Molecular Structure and Stereochemical Features
The structure of 2-phenylpropanal consists of a propanal backbone with a phenyl group

substituent at the C2 position. This C2 carbon is bonded to four different groups: a hydrogen

atom, a methyl group (-CH₃), a phenyl group (-C₆H₅), and an aldehyde group (-CHO). This

tetra-substitution makes it a chiral center, giving rise to the (R) and (S) enantiomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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